Cas no 2742657-69-6 (4-Methyl-1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane)

• Product Name: 4-Methyl-1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane
• CAS No: 2742657-69-6
• MF: C₇H₁₀F₃N
• MW: 165.156212329865
• CID: 6616068
• PubChem ID: 165665573
• Update Time: 2025-06-18

4-Methyl-1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane Chemical and Physical Properties

Names and Identifiers

• 2742657-69-6
• EN300-37007122
• EN300-39870323
• 4-methyl-1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane
• 4-Methyl-1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane

• Inchi： 1S/C7H10F3N/c1-5-2-6(3-5,11-4-5)7(8,9)10/h11H,2-4H2,1H3
• InChI Key： MNGSJAQUPYZSSW-UHFFFAOYSA-N
• SMILES： FC(C12CC(C)(CN1)C2)(F)F

Computed Properties

• Exact Mass: 165.07653381g/mol
• Monoisotopic Mass: 165.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12Ų

Additional information on 4-Methyl-1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane

Introduction to 4-Methyl-1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane (CAS No. 2742657-69-6)

4-Methyl-1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane is a highly intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This bicyclic azaheterocycle, characterized by a fused three-membered nitrogen-containing ring, presents a promising scaffold for the development of novel therapeutic agents. The presence of both a trifluoromethyl group and a methyl substituent at strategic positions enhances its pharmacological potential, making it a subject of extensive research in drug discovery programs.

The compound's chemical structure, as denoted by its CAS No. 2742657-69-6, underscores its distinct molecular architecture, which includes a bicyclo[2.1.1]hexane core with an azabridge. This framework imparts rigidity and conformational stability, which are critical factors in designing molecules with high binding affinity and selectivity towards biological targets. The trifluoromethyl moiety, in particular, is well-known for its ability to modulate lipophilicity, metabolic stability, and electronic properties of drug candidates, thereby playing a pivotal role in optimizing pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-Methyl-1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane and biological targets such as enzymes and receptors. Studies indicate that the compound exhibits promising binding interactions with proteins involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. The azabridge within the molecule interacts favorably with hydrogen bond donors and acceptors, enhancing its binding affinity and selectivity.

In the realm of medicinal chemistry, the synthesis of analogs derived from 4-Methyl-1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane has been extensively explored to fine-tune its pharmacological properties. Researchers have employed various synthetic strategies, including transition-metal-catalyzed cyclizations and functional group transformations, to modify the core scaffold while retaining its essential pharmacophoric features. These efforts have led to the identification of several derivatives with enhanced bioactivity and reduced toxicity.

The incorporation of a trifluoromethyl group into the molecule not only improves its metabolic stability but also enhances its interaction with lipophilic pockets of biological targets. This feature is particularly valuable in drug design, as it can lead to prolonged half-lives and improved oral bioavailability. Additionally, the presence of a methyl substituent at the 4-position further fine-tunes the electronic distribution within the molecule, influencing its reactivity and binding properties.

Emerging research in the field of immunology has highlighted the potential of 4-Methyl-1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane as a modulator of immune responses. Preclinical studies suggest that this compound can interact with immune checkpoint proteins, potentially inhibiting pathways involved in autoimmune diseases and cancer immunotherapy. The ability to modulate immune responses without significant off-target effects makes it an attractive candidate for further development.

The structural versatility of 4-Methyl-1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane also allows for its incorporation into larger molecular frameworks, such as peptidomimetics and protein inhibitors. By leveraging fragment-based drug design approaches, researchers have been able to identify novel lead compounds that combine the favorable properties of this scaffold with additional pharmacophoric elements. Such combinatorial strategies have accelerated the discovery process and led to the identification of several promising candidates for clinical evaluation.

Furthermore, green chemistry principles have been increasingly applied to the synthesis of 4-Methyl-1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane, emphasizing sustainable practices such as catalytic methods and solvent-free reactions. These approaches not only reduce environmental impact but also improve synthetic efficiency, making large-scale production more feasible. The integration of these sustainable methodologies aligns with global efforts to promote environmentally responsible pharmaceutical manufacturing.

The future prospects for 4-Methyl-1-(trifluoromethyl)-2-azabicyclo[2.1.1]hexane are bright, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic applications. Advances in biotechnology and high-throughput screening technologies are expected to further accelerate the discovery process, enabling faster translation from bench to bedside.